ENTEROSTATIN (PIG, RAT)
ENTEROSTATIN (PIG, RAT)
Brand Name:
Vulcanchem
CAS No.:
117137-85-6
VCID:
VC0044837
InChI:
InChI=1S/C25H42N8O8/c1-13(2)19(26)23(39)33-11-5-8-17(33)21(37)31-15(12-18(34)35)22(38)32-10-4-7-16(32)20(36)30-14(24(40)41)6-3-9-29-25(27)28/h13-17,19H,3-12,26H2,1-2H3,(H,30,36)(H,31,37)(H,34,35)(H,40,41)(H4,27,28,29)
SMILES:
CC(C)C(C(=O)N1CCCC1C(=O)NC(CC(=O)O)C(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)O)N
Molecular Formula:
C25H42N8O8
Molecular Weight:
582.6 g/mol
ENTEROSTATIN (PIG, RAT)
CAS No.: 117137-85-6
Main Products
VCID: VC0044837
Molecular Formula: C25H42N8O8
Molecular Weight: 582.6 g/mol
CAS No. | 117137-85-6 |
---|---|
Product Name | ENTEROSTATIN (PIG, RAT) |
Molecular Formula | C25H42N8O8 |
Molecular Weight | 582.6 g/mol |
IUPAC Name | 2-[[1-[2-[[1-(2-amino-3-methylbutanoyl)pyrrolidine-2-carbonyl]amino]-3-carboxypropanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid |
Standard InChI | InChI=1S/C25H42N8O8/c1-13(2)19(26)23(39)33-11-5-8-17(33)21(37)31-15(12-18(34)35)22(38)32-10-4-7-16(32)20(36)30-14(24(40)41)6-3-9-29-25(27)28/h13-17,19H,3-12,26H2,1-2H3,(H,30,36)(H,31,37)(H,34,35)(H,40,41)(H4,27,28,29) |
Standard InChIKey | KONFXBWESLMOCK-WSRJKRBPSA-N |
Isomeric SMILES | CC(C)[C@@H](C(=O)N1CCC[C@H]1C(=O)N[C@@H](CC(=O)O)C(=O)N2CCC[C@H]2C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)N |
SMILES | CC(C)C(C(=O)N1CCCC1C(=O)NC(CC(=O)O)C(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)O)N |
Canonical SMILES | CC(C)C(C(=O)N1CCCC1C(=O)NC(CC(=O)O)C(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)O)N |
Sequence | VPDPR |
Synonyms | enterostatin, VPDPR enterostatin-VPDPR Val-Pro-Asp-Pro-Arg valyl-prolyl-aspartyl-prolyl-arginine VPDPR |
PubChem Compound | 9959997 |
Last Modified | Nov 11 2021 |
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